Cas no 2137563-34-7 (N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide)
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide
- Cyclobutanecarboxamide, N-(3-amino-4,4-difluoro-3-methylbutyl)-
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- Inchi: 1S/C10H18F2N2O/c1-10(13,9(11)12)5-6-14-8(15)7-3-2-4-7/h7,9H,2-6,13H2,1H3,(H,14,15)
- InChI Key: VJFPDYSVRMXVOU-UHFFFAOYSA-N
- SMILES: FC(C(C)(CCNC(C1CCC1)=O)N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 232
- XLogP3: 1.1
- Topological Polar Surface Area: 55.1
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-691419-0.05g |
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide |
2137563-34-7 | 0.05g |
$1393.0 | 2023-03-10 | ||
| Enamine | EN300-691419-0.1g |
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide |
2137563-34-7 | 0.1g |
$1459.0 | 2023-03-10 | ||
| Enamine | EN300-691419-0.25g |
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide |
2137563-34-7 | 0.25g |
$1525.0 | 2023-03-10 | ||
| Enamine | EN300-691419-0.5g |
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide |
2137563-34-7 | 0.5g |
$1591.0 | 2023-03-10 | ||
| Enamine | EN300-691419-1.0g |
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide |
2137563-34-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-691419-2.5g |
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide |
2137563-34-7 | 2.5g |
$3249.0 | 2023-03-10 | ||
| Enamine | EN300-691419-5.0g |
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide |
2137563-34-7 | 5.0g |
$4806.0 | 2023-03-10 | ||
| Enamine | EN300-691419-10.0g |
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide |
2137563-34-7 | 10.0g |
$7128.0 | 2023-03-10 |
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide
Comprehensive Overview of N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide (CAS No. 2137563-34-7)
N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide (CAS No. 2137563-34-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This molecule features a cyclobutanecarboxamide core linked to a 3-amino-4,4-difluoro-3-methylbutyl side chain, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its fluorinated and amino-functionalized moieties.
The compound's CAS number 2137563-34-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular formula and weight are often queried by chemists seeking to understand its physicochemical properties, such as solubility, stability, and reactivity. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as machine learning models increasingly rely on structural descriptors to predict bioactivity.
One of the most searched questions related to N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide revolves around its synthetic routes and scalability. Organic chemists are exploring efficient methodologies to produce this compound, with a focus on green chemistry principles to minimize environmental impact. Additionally, its potential as a building block for more complex molecules is a hot topic in medicinal chemistry forums.
Another area of interest is the compound's bioavailability and metabolic stability, which are critical for its adoption in therapeutic applications. Researchers are investigating its ADME (Absorption, Distribution, Metabolism, and Excretion) profile to assess its suitability as a drug candidate. The presence of fluorine atoms in its structure is particularly noteworthy, as fluorination often enhances lipophilicity and binding affinity in drug-receptor interactions.
In the context of personalized medicine, N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide is being studied for its potential role in targeted therapies. Its ability to interact with specific biomarkers could pave the way for treatments tailored to individual genetic profiles. This aligns with the growing demand for precision medicine solutions, a trend frequently highlighted in healthcare innovation discussions.
From a commercial perspective, the compound's patent status and supply chain dynamics are frequently searched topics. Companies engaged in fine chemical synthesis are monitoring its market potential, especially in regions with robust pharmaceutical manufacturing infrastructure. Regulatory compliance, including REACH and GMP standards, is another critical consideration for industrial-scale production.
In summary, N-(3-amino-4,4-difluoro-3-methylbutyl)cyclobutanecarboxamide (CAS No. 2137563-34-7) represents a fascinating intersection of chemical innovation and biomedical research. Its structural features and potential applications make it a subject of ongoing exploration, particularly in the realms of drug development and biotechnology. As scientific advancements continue, this compound is likely to remain a focal point for both academic and industrial research communities.
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